Cas no 1804361-38-3 (6-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 6-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1804361-38-3
• MF: C₈H₃F₇INO
• MW: 389.008818864822
• CID: 4838843
• Update Time: 2025-06-11

6-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F7INO/c9-2-3-1-4(16)5(18-8(13,14)15)6(17-3)7(10,11)12/h1H,2H2
• InChI Key： VLJIVUJDWRPDFV-UHFFFAOYSA-N
• SMILES： IC1C=C(CF)N=C(C(F)(F)F)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1

Additional information on 6-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Professional Introduction to 6-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804361-38-3)

6-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, with the CAS number 1804361-38-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of multiple fluorinated and iodinated substituents, make it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The compound's molecular structure is characterized by a pyridine core substituted with a fluoromethyl group at the 6-position, an iodo group at the 4-position, a trifluoromethoxy group at the 3-position, and another trifluoromethyl group at the 2-position. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, which can be exploited in various chemical transformations and biological interactions. The fluorine atoms, in particular, are known for their ability to enhance metabolic stability, lipophilicity, and binding affinity, making them highly desirable in drug design.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for therapeutic applications. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Among these derivatives, compounds with halogenated substituents have shown exceptional promise in medicinal chemistry. The presence of both iodo and trifluoromethyl groups in 6-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine suggests that it may exhibit enhanced reactivity and biological potency compared to its unsubstituted counterparts.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluoromethyl, iodo, and , as well as < b > trifluoromethyl b > groups necessitates the use of specialized synthetic methodologies. For instance, the introduction of the < b > iodo b > group typically involves halogenation reactions using iodinating agents such as N-iodosuccinimide (NIS) or iodine monochloride (ICl). Similarly, the incorporation of the < b > trifluoromethoxy b > group often requires nucleophilic aromatic substitution (SNAr) reactions using trifluoromethanol or trifluoroacetic anhydride in the presence of a base.

The use of fluorinated substituents in drug design has been extensively documented for their ability to modulate pharmacokinetic properties such as solubility, permeability, and metabolic stability. The presence of multiple fluorine atoms in 6-(< b > fluoromethyl b >)-4-< b > iodo b >-3-(< b > trifluoromethoxy b >)-2-(< b > trifluoromethyl b >)pyridine is likely to contribute to its favorable pharmacokinetic profile. Additionally, the iodine atom can serve as a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are widely used in medicinal chemistry for constructing complex molecular architectures.

In terms of biological activity, preliminary studies on related pyridine derivatives have suggested that compounds with halogenated substituents may exhibit potent inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, pyridine derivatives containing iodine have been shown to inhibit tyrosine kinases, which are overexpressed in many cancer cell lines. Similarly, trifluoromethylated pyridines have demonstrated activity against enzymes such as dihydrofolate reductase (DHFR), which is crucial for DNA synthesis in rapidly dividing cells.

The unique structural features of 6-(< b > fluoromethyl b >)-4-< b > iodo b >-3-(< b > trifluoromethoxy b >)-2-(< b > trifluoromethyl b >)pyridine position it as a valuable scaffold for further derivatization and optimization. By modifying one or more of its substituents, researchers can fine-tune its biological activity and pharmacokinetic properties to meet specific therapeutic requirements. For example, replacing one of the fluorinated groups with another functional moiety could alter its interaction with biological targets or enhance its solubility.

The potential applications of this compound extend beyond traditional small-molecule drug development. It could also serve as a key intermediate in the synthesis of more complex molecules or be used to generate libraries of analogs for high-throughput screening (HTS). The versatility of its structure allows for diverse chemical modifications, making it an attractive candidate for exploratory research in both academic and industrial settings.

In conclusion, 6-(< b > fluoromethyl b >)-4-< b > iodo b >-3-(< b > trifluoromethoxy b >)-2-(< b > trifluoromethyl b>)pyridine (CAS No. 1804361-38-3) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique combination of fluorinated and iodinated substituents makes it an excellent candidate for further exploration in synthetic chemistry and drug discovery efforts aimed at developing novel therapeutics.